Cas no 19089-60-2 (Sodium 4-Carboxy-2-sulfobenzoate)

• Product Name: Sodium 4-Carboxy-2-sulfobenzoate
• CAS No: 19089-60-2
• Molecular Formula: C₈H₅NaO₇S
• Molecular Weight: 268.1759
• MDL: MFCD00059843
• CID: 820796
• PubChem ID: 87575909

Sodium 4-Carboxy-2-sulfobenzoate Properties

Names and Identifiers

• 2-Sulfoterephthalic acid monosodium salt
• Monosodium 2-Sulfoterephthalate
• sodium,4-carboxy-2-sulfobenzoate
• 2-sulfoisophthalic acid monosodium salt
• sodium 2,5-dicarboxybenzenesulfonate
• sulfoterephthalic acid
• SODIUM 2-SULFOTEREPHTHALATE
• 2-Sodiosulfoterephthalic acid
• 2-(Sodiosulfo)terephthalic acid
• Sulfoterephthalicacidmonosodiumsalt
• 2-Sulfoterephthalic acid 2-sodium salt
• 2-[(Sodiooxy)sulfonyl]terephthalic acid
• Sodium 4-carboxy-2-sulfobenzoate
• 2-SULFOTEREPHTHALIC ACID MONOSODIUM SALT 90+%
• 1,4-Benzenedicarboxylic acid, 2-sulfo-, monosodium salt
• 2-SULFOTEREPHTHALICACIDMONOSODIUMSALT
• 1,4-Benzenedicarboxylic acid, 2-sulfo-, sodium salt (1:1)
• 2-硫对苯二甲酸钠
• DB-044747
• 19089-60-2
• Monosodium2-Sulfoterephthalate
• DTXSID40659950
• sodium;4-carboxy-2-sulfobenzoate
• AS-70357
• SCHEMBL17631898
• AKOS027320127

• MDL： MFCD00059843
• InChIKey： JARIJYUQOKFVAJ-UHFFFAOYSA-M
• Inchi： 1S/C8H6O7S.Na/c9-7(10)4-1-2-5(8(11)12)6(3-4)16(13,14)15;/h1-3H,(H,9,10)(H,11,12)(H,13,14,15);/q;+1/p-1
• SMILES： S(C1C([H])=C(C(=O)O[H])C([H])=C([H])C=1C(=O)[O-])(=O)(=O)O[H].[Na+]

Computed Properties

• Exact Mass: 267.96500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 267.96536795g/mol
• Heavy Atom Count: 17
• Complexity: 399
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 140

Experimental Properties

• LogP: 1.06790
• PSA: 140.18000
• Color/Form: Uncertain
• Solubility: Uncertain

Sodium 4-Carboxy-2-sulfobenzoate Security Information

• Symbol:
• Safety Instruction： 24/25
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning

Sodium 4-Carboxy-2-sulfobenzoate Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Sulfobenzoic acids